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An In-depth Technical Guide to the Physical and Mechanical Characteristics of EN40B Steel

Introduction to EN40B (722M24) Steel
EN40B, also known by its British Standard designation 722M24, is a high-tensile, chromium-

molybdenum (Cr-Mo) nitriding steel.[1][2][3] It is renowned for its suitability for the nitriding

process, a thermochemical heat treatment that diffuses nitrogen into the surface of the steel,

creating an exceptionally hard, wear-resistant case.[4][5] This case-hardening process is

performed at a relatively low temperature, which minimizes distortion and results in a scale-free

surface.[6]

Typically supplied in the hardened and tempered 'T' condition, EN40B offers a desirable

combination of high tensile strength, good toughness, and excellent ductility.[2][6] The material

maintains its surface hardness at operating temperatures up to 500°C.[7][8] These properties

make EN40B an ideal choice for high-stress components that require superior wear resistance,

high fatigue strength, and good shock resistance.[3][6][7] Common applications are found in

the automotive, aerospace, textile, and general engineering industries, including components

like crankshafts, gears, spindles, drills, and pins.[6][7]

Chemical Composition
The nominal chemical composition of EN40B steel is detailed below. The presence of

chromium and molybdenum enhances its strength, toughness, and hardenability.[1]
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Element Content (weight %)

Carbon (C) 0.20 - 0.30

Chromium (Cr) 2.80 - 3.50

Molybdenum (Mo) 0.40 - 0.70

Manganese (Mn) 0.40 - 0.70

Silicon (Si) 0.10 - 0.40

Nickel (Ni) 0.40 (max)

Sulfur (S) 0.040 - 0.05 (max)

Phosphorus (P) 0.035 - 0.05 (max)

Sources:[1][2][3][6][9]

Physical Characteristics
The key physical properties of EN40B steel are summarized in the following table.

Property Value

Density 7.85 g/cm³

Modulus of Elasticity 210 GPa

Thermal Conductivity 44.0 W/m·K

Specific Heat Capacity 460 J/kg·K

Poisson's Ratio 0.3

Source:[9]

Mechanical Characteristics
The mechanical properties of EN40B are highly dependent on its heat treatment condition. The

data below is presented for common conditions, including the typically supplied hardened and

tempered 'T' condition.
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Condition
Tensile
Strength
(N/mm²)

0.2%
Proof/Yiel
d
Strength
(N/mm²)

Elongatio
n (%)

Impact
(Izod/Cha
rpy KCV
J)

Hardness
(Brinell,
HB)

Hardness
(Rockwell
)

Annealed - - - - 255 (max) ~99 HRB

Condition

'T'
850 - 1000 680 (min) 13 (min) 50 (min) 248 - 302

~25-32

HRC

Condition

'U'
925 - 1075 755 (min) 12 (min) 42 (min) 269 - 331

~28-36

HRC

Nitrided

Case
- - - - >750 VPN

61 - 65

HRC

Sources:[2]

[3][5][6][8]

[10]

Heat Treatment and Processing
The mechanical properties of EN40B are developed through carefully controlled heat treatment

processes. The primary workflows include hardening and tempering to achieve the core

properties, followed by an optional nitriding stage for surface hardening.

Figure 1: General Heat Treatment Workflow for EN40B
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Caption: General Heat Treatment Workflow for EN40B.

The key characteristic of EN40B is its suitability for nitriding. This process creates a hard, wear-

resistant surface while maintaining the core's toughness.
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Figure 2: Nitriding Surface Hardening Process
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Figure 3: Material Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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